Cas no 463-56-9 (Thiocyanic acid)
Thiocyanic acid(English namesulfocyanic acid)Also known as thiocyanate(thiocyanic acid)Colorless\volatile\Acidic liquid with strong odor,0Crystals precipitated below ℃,Soluble in water,Strongly acidic.The dilute solution is relatively stable.Heating or interaction with thiohydric acid and inorganic acid,bedecompositionFor various cyanide,React with olefins to form esters.The molecular formula isHSCN,The structural formula isH-S-C≡N.Thiocyanic acid exists in another isomer, i.eH-N=C=S.Free acid is an tautomeric mixture of the two,It can't be separated yet,However, its esters have two forms.(just)Thiocyanate esterR-S-C≡N It is generally a liquid with the smell of scallion.IsothiocyanateR-N=C=SOften called mustard oil,It is a liquid with an unusual pungent smell.Thiocyanic acidToxic,Irritating to eyes and skin.The molecular formula of salt formed with divalent metals isM(SCN)2(MMetal ions representing bivalent,for exampleMg2+\Ca2+\Zn2+etc.).
Thiocyanic acid structure
Thiocyanic acid Properties
Names and Identifiers
-
- Thiocyanic acid
- HS-C#N
- hydrogen thiocyanate
- Isothiocyansaeure
- nitridosulfanidocarbon
- SCN
- Sulfocyanic acid
- Sulfocyanide
- thiocyanide
- Thiocyansaeure
- NS00002251
- CHEBI:29200
- [C(N)(SH)]
- DTXSID7047221
- Q25792
- EINECS 207-337-4
- HSCN
- A5KWW7N91V
- ZMZDMBWJUHKJPS-UHFFFAOYSA-N
- Q27110065
- BP-21171
- C01755
- BDBM50499190
- N#C-SH
- AKOS006227906
- sulfonium cyanide
- CHEMBL84336
- THIOCYANIC ACID [MI]
- 463-56-9
- [CN(SH)]
- UNII-A5KWW7N91V
- +Expand
-
- ZMZDMBWJUHKJPS-UHFFFAOYSA-N
- InChI=1S/CHNS/c2-1-3/h3H
- C(#N)S
Computed Properties
- 58.98300
- 0
- 1
- 0
- 58.98297021g/mol
- 3
- 31.3
- 0
- 0
- 0
- 0
- 0
- 1
- 0.6
- 24.8Ų
Experimental Properties
- 0.39728
- 62.59000
- 1.4640 (estimate)
- -87.78°C (estimate)
- 1.228 (estimate)
Thiocyanic acid Security Information
- S13; S61
- R20/21/22; R32; R52/53
- Xn
- 20/21/22-32-52/53
Thiocyanic acid Customs Data
- 2930909090
-
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Thiocyanic acid Related Literature
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1. XCIV.—The chemistry of organic acid “thiocyanates” and their derivativesAugustus E. Dixon J. Chem. Soc. Trans. 1906 89 892
-
2. CCXXVIII.—The action of nitrous acid on thiocarbamide and on formamidine disulphide. A new structural formula for thiocarbamideEmil Alphonse Werner J. Chem. Soc. Trans. 1912 101 2180
-
3. LXXXV.—Acyl-ψ-derivatives of iminothiocarbamic acid and their isomeridesAugustus Edward Dixon,John Taylor J. Chem. Soc. Trans. 1907 91 912
-
4. 893. The ionisation constant of thiocyanic acidT. D. B. Morgan,G. Stedman,P. A. E. Whincup J. Chem. Soc. 1965 4813
-
5. XL.—Certain organic phosphorus compoundsAugustus Edward Dixon J. Chem. Soc. Trans. 1904 85 350
-
6. Lewis-acid catalysed tandem reaction Diels–Alder–[3,3] sigmatropic shift between buta-1,3-dienyl thiocyanic acid ester and acryloyl chloride: application in the synthesis of 2-azabicyclo[2.2.2]oct-5-ene derivativesJoseph Schoepfer,Christian Marquis,Cécile Pasquier,Reinhard Neier J. Chem. Soc. Chem. Commun. 1994 1001
-
7. LXIV.—The constitution of “thiocyanates” containing an electronegative groupAugustus E. Dixon,John Taylor J. Chem. Soc. Trans. 1908 93 684
-
8. Spectra and hydrogen-bonding characteristics of thiocyanic acid. Part 2.—Spectra of thiocyanic acid-base mixtures in inert solventsT. M. Barakat,N. Legge,A. D. E. Pullin Trans. Faraday Soc. 1963 59 1773
-
9. Spectra and hydrogen-bonding characteristics of thiocyanic acid. Part 1.—Infra-red spectra of thiocyanic acid in inert solventsT. M. Barakat,N. Legge,A. D. E. Pullin Trans. Faraday Soc. 1963 59 1764
-
10. Ionic addition of thiocyanic acid, catalysed by Lewis acids, to alk-1-ynesMichel Giffard,Jack Cousseau J. Chem. Soc. Chem. Commun. 1979 1026
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